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Compound of Interest

Compound Name: 3-Hexene

Cat. No.: B12438300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for the use of trans-3-Hexene in a laboratory setting. Adherence to these

guidelines is crucial for ensuring a safe working environment and minimizing risks associated

with this chemical.

Hazard Identification and Classification
trans-3-Hexene is classified as a hazardous substance. It is a highly flammable liquid and

vapor.[1][2][3] Ingestion may be fatal as it can enter the airways.[1][2][3]

Signal Word: Danger

Hazard Statements:

H225: Highly flammable liquid and vapour.[1][2][3]

H304: May be fatal if swallowed and enters airways.[1][2][3]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[1][2][3][4]
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P233: Keep container tightly closed.[1][3][4]

P240: Ground and bond container and receiving equipment.[1][4]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][4]

P242: Use only non-sparking tools.[1][4]

P243: Take action to prevent static discharges.[1][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[2]

[3][4]

P331: Do NOT induce vomiting.[2][3][4]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1][2][3]

P370+P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to

extinguish.[3]

P403+P235: Store in a well-ventilated place. Keep cool.[1][4]

P405: Store locked up.[1][2]

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of trans-3-Hexene is provided in the

table below.
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Property Value

Molecular Formula C6H12[5]

Molecular Weight 84.16 g/mol [5]

Appearance Colorless, clear liquid[2]

Boiling Point 67 °C / 152.6 °F[5][6]

Melting Point -113 °C / -171.4 °F[5]

Flash Point
-12 °C / 10.4 °F to -25 °C / -13.0 °F (closed cup)

[5][6]

Specific Gravity 0.677 g/mL at 25 °C

Vapor Density 2.90[6]

Water Solubility Immiscible[5]

Safe Handling and Storage Protocol
3.1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][4][6]

Ensure safety showers and eyewash stations are readily accessible.[6]

3.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (conforming to EN

166 or NIOSH standards).[1][6]

Skin Protection:

Wear chemically resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to

use.[1]
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Wear flame-retardant and impervious protective clothing to prevent skin contact.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an organic vapor filter (Type A, Brown, conforming to EN14387 or NIOSH

approved).[1][6]

3.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][6]

Avoid inhalation of vapor or mist.[1]

Keep away from all sources of ignition, including heat, sparks, and open flames.[1][6]

Use only non-sparking tools.[1][6]

Ground and bond all containers and receiving equipment to prevent static discharge.[1][6] All

metal parts of the equipment must be grounded.[6]

Wash hands thoroughly after handling.[7]

3.4. Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Store in a designated flammables area.[6]

Keep away from incompatible materials such as acids, bases, and strong oxidizing agents.

[6]

Store locked up.[1][2]

Emergency Procedures
4.1. First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]
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In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water for at least 15 minutes. If skin irritation persists, call a

physician.[1][6]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.[6]

If Swallowed: Do NOT induce vomiting.[2][3][4] Call a physician or poison control center

immediately.[2][6] If vomiting occurs naturally, have the victim lean forward.[6]

4.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6] Water mist may be used to cool closed containers.[6]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[6] Containers may explode when heated.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][6]

4.3. Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[1] Ensure adequate ventilation.[1]

Remove all sources of ignition.[1][6] Wear appropriate personal protective equipment.[1]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid

binder, universal binder, sawdust).[6] Collect in suitable, closed containers for disposal.[1][6]

Use spark-proof tools and explosion-proof equipment.[1][6]

Experimental Protocols Visualization
The following diagram illustrates the logical workflow for handling a chemical spill of trans-3-
Hexene.
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Workflow for trans-3-Hexene Spill Response
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Click to download full resolution via product page

Caption: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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